Cas no 1060187-49-6 (N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide)

• Product Name: N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide
• CAS No: 1060187-49-6
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6472432
• PubChem ID: 25852364
• Update Time: 2025-05-20

N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]propane-1-sulfonamide
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]propane-1-sulfonamide
• N-(1-pivaloylindolin-6-yl)propane-1-sulfonamide
• F5099-0279
• AKOS024498284
• 1060187-49-6

• Inchi： 1S/C16H24N2O3S/c1-5-10-22(20,21)17-13-7-6-12-8-9-18(14(12)11-13)15(19)16(2,3)4/h6-7,11,17H,5,8-10H2,1-4H3
• InChI Key： YBMRNLFDBWJXEM-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC2=C(C=1)N(C(C(C)(C)C)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 324.15076381g/mol
• Monoisotopic Mass: 324.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide

Comprehensive Overview of N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide (CAS 1060187-49-6)

N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide, identified by its CAS number 1060187-49-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a dihydroindole core and a sulfonamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating various conditions.

The structural complexity of N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide allows it to interact with biological targets in a highly selective manner. Its sulfonamide group is known for its ability to form stable hydrogen bonds, which is critical for binding to proteins and enzymes. Meanwhile, the dihydroindole component contributes to its lipophilicity, enhancing membrane permeability—a key factor in drug bioavailability. These properties make it a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in therapeutic applications. Searches for terms like "sulfonamide-based drugs" and "indole derivatives in medicine" reflect growing interest in this field. CAS 1060187-49-6 is often discussed alongside these topics, as its unique structure bridges the gap between traditional sulfonamides and modern heterocyclic compounds. This dual functionality positions it as a valuable scaffold for designing next-generation pharmaceuticals.

From a synthetic perspective, the preparation of N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide involves multi-step organic reactions, including acylation and sulfonylation. Researchers frequently inquire about "synthesis of dihydroindole sulfonamides" or "optimization of CAS 1060187-49-6 production," highlighting the technical challenges and innovations associated with its manufacture. Advances in catalytic methods and green chemistry have further propelled interest in this compound, as scientists seek more efficient and sustainable routes to its synthesis.

The pharmacological potential of N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide extends to its possible role in addressing unmet medical needs. For instance, its structural analogs have shown promise in studies related to inflammation and metabolic disorders. Queries such as "sulfonamide anti-inflammatory agents" and "indole derivatives for metabolic diseases" align with ongoing research trends, underscoring the relevance of this compound in contemporary drug development.

Quality control and analytical characterization of CAS 1060187-49-6 are also critical areas of focus. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and confirm structural integrity. Professionals often search for "analytical methods for sulfonamide compounds" or "HPLC protocols for CAS 1060187-49-6," reflecting the need for standardized protocols in handling this compound.

In summary, N-1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-ylpropane-1-sulfonamide (CAS 1060187-49-6) represents a fascinating intersection of chemistry and biology. Its distinctive architecture and functional groups make it a compelling subject for both academic and industrial research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic innovations and addressing complex health challenges.